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TGA Data for HDTMS-Modified Cotton

The following table summarizes the key finding from a TGA analysis of cotton fabric modified with a

nanocomposite containing HDTMS [1].

Material
Key Finding in
TGA

Interpretation

TiO₂-AC/HDTMS
Modified Cotton

Exhibited
excellent thermal

stability.

The modified fabric showed enhanced resistance to thermal
decomposition compared to the original material, confirming

the effectiveness of the coating [1].

Experimental Protocol Overview

The TGA data is derived from a study that fabricated a superhydrophobic cotton fabric using a TiO₂-

supported activated carbon (TiO₂-AC) nanocomposite and a fluoride-free hexadecyltrimethoxysilane

(HDTMS) coupling agent [1]. The experimental workflow is summarized in the diagram below.
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Experimental workflow for creating and characterizing HDTMS-modified cotton fabric.

Detailed Methodology [1]

Surface Modification:
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Process: A simple one-step dip-rolling technique was used.

Coating Formulation: The coating solution consisted of activated carbon-supported titanium
dioxide (TiO₂-AC) nanocomposites and the silane coupling agent HDTMS.

Key Reaction: HDTMS hydrolyzes and condenses to form a cross-linked siloxane (Si-O-Si)
network on the fabric surface. The long alkyl chains of HDTMS provide water repellency.

Material Characterization:

The modified fabric was characterized using several techniques alongside TGA:
Scanning Electron Microscopy (SEM) and Atomic Force Microscope (AFM):
Confirmed the creation of a micro-/nano-scale rough structure, crucial for
superhydrophobicity.

Fourier Transform Infrared Spectroscopy (FT-IR) and X-ray Photoelectron
Spectroscopy (XPS): Verified the presence of HDTMS-derived alkyl groups and the

siloxane structure on the cotton surface.

Key Insights on Thermal Stability

The primary conclusion from the available data is that the TiO₂-AC/HDTMS coating significantly

enhances the thermal stability of the cotton fabric [1]. While the exact decomposition temperatures and

step-wise mass loss percentages from the TGA curve are not detailed in the available excerpt, the result is

reported as "excellent."

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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